Cas no 2015529-93-6 (tert-butyl N-1-(4,5-dihydrofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(4,5-dihydrofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2015529-93-6
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5606191
• PubChem ID: 165464515
• Update Time: 2025-05-26

tert-butyl N-1-(4,5-dihydrofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-796661
• tert-butyl N-[1-(4,5-dihydrofuran-2-yl)-1-oxopropan-2-yl]-N-methylcarbamate
• 2015529-93-6
• tert-butyl N-1-(4,5-dihydrofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate

• Inchi： 1S/C13H21NO4/c1-9(11(15)10-7-6-8-17-10)14(5)12(16)18-13(2,3)4/h7,9H,6,8H2,1-5H3
• InChI Key： WGLIZBRZFUDIQK-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C)C(C1=CCCO1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-1-(4,5-dihydrofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate

Introduction to tert-butyl N-1-(4,5-dihydrofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2015529-93-6)

The compound tert-butyl N-1-(4,5-dihydrofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate, identified by its CAS number 2015529-93-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly its N-substituted carbamate moiety and the presence of a 4,5-dihydrofuran ring, make it a versatile scaffold for designing novel bioactive entities.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the development of therapeutic agents. The 4,5-dihydrofuran ring is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to enhance binding affinity and metabolic stability. In the case of tert-butyl N-1-(4,5-dihydrofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate, the combination of this heterocycle with a carbamate group provides a rich chemical space for modulating biological activity. This has led to its exploration as a potential intermediate in the synthesis of novel pharmaceuticals.

The N-methylcarbamate moiety is another critical feature of this compound that contributes to its pharmacological relevance. Carbamates are known for their broad spectrum of biological activities, including anticonvulsant, anti-inflammatory, and antimicrobial properties. The tert-butyl substitution on the carbamate group further enhances the stability of the molecule, making it more suitable for further chemical modifications and derivatization. These structural attributes have positioned tert-butyl N-1-(4,5-dihydrofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate as a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The unique structural motifs present in tert-butyl N-1-(4,5-dihydrofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate allow for selective interactions with biological targets, which is crucial for achieving high efficacy while minimizing side effects. For instance, studies have suggested that the 4,5-dihydrofuran ring can interact with specific binding pockets in enzymes and receptors, thereby modulating their activity. This has opened up avenues for designing molecules that can selectively inhibit or activate certain biological pathways.

In addition to its potential as an intermediate in drug synthesis, tert-butyl N-1-(4,5-dihydrofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate has also been explored in the context of molecular probes and imaging agents. The ability to incorporate fluorophores or other detectable groups into this scaffold has made it useful for studying biological processes at the molecular level. Such applications are particularly relevant in fields like oncology and neurology, where understanding the dynamics of disease-related pathways is essential for developing effective treatments.

The synthesis of tert-butyl N-1-(4,5-dihydrofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate represents a testament to the advancements in synthetic organic chemistry. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled the efficient construction of complex molecular architectures like this one. These methods not only improve yield and purity but also allow for greater control over stereochemistry, which is critical for biological activity. As a result, researchers can now access a wider range of derivatives for further testing and optimization.

Recent publications have begun to explore the pharmacokinetic properties of derivatives inspired by tert-butyl N-1-(4,5-dihydrofuran-2-y l)-1 oxopropan - 2 yl - N - methylcarbamate. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating their potential as therapeutic agents. Preliminary studies suggest that modifications to the carbamate group can significantly influence these properties, offering opportunities to fine-tune drug-like characteristics. This aligns with current trends in drug discovery towards developing molecules with optimized pharmacokinetic profiles.

The future prospects for tert-butyl N - 1 - ( 4 , 5 - dihydrofuran - 2 - yl ) - 1 - oxopropan - 2 - yl - N - methylcarbamate are vast and multifaceted. As our understanding of biological systems continues to grow, so does the need for innovative chemical tools to probe and manipulate these systems. This compound serves as a prime example of how structural diversity can lead to novel bioactivities and therapeutic opportunities. By leveraging its unique properties, researchers can continue to push the boundaries of what is possible in pharmaceutical chemistry.